molecular formula C14H14O5 B8792388 2-Naphthalenecarboxylic acid, 4-hydroxy-6,8-dimethoxy-, methyl ester

2-Naphthalenecarboxylic acid, 4-hydroxy-6,8-dimethoxy-, methyl ester

Cat. No.: B8792388
M. Wt: 262.26 g/mol
InChI Key: PNHZXVVRMHLXMF-UHFFFAOYSA-N
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Description

2-Naphthalenecarboxylic acid, 4-hydroxy-6,8-dimethoxy-, methyl ester is a useful research compound. Its molecular formula is C14H14O5 and its molecular weight is 262.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H14O5

Molecular Weight

262.26 g/mol

IUPAC Name

methyl 4-hydroxy-6,8-dimethoxynaphthalene-2-carboxylate

InChI

InChI=1S/C14H14O5/c1-17-9-6-10-11(13(7-9)18-2)4-8(5-12(10)15)14(16)19-3/h4-7,15H,1-3H3

InChI Key

PNHZXVVRMHLXMF-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C(C=C2O)C(=O)OC)C(=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

5,7-dimethoxy-3-methoxycarbonyl-1-acetoxynaphthalene is synthesized according to the procedure described in Org. React. 1951, 6, 1; by the reaction of 2,4-dimethoxybenzaldehyde and dimethyl succinate in the presence of potassium tert-butoxide followed by a cyclization in acetic anhydride in the presence of sodium acetate. 5,7-dimethoxy-3-methoxycarbonyl-1-naphthol is then obtained after deacetylation of the preceding product in HCl(2N)/methanol under reflux for 3 hours.
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